N-[5-[2-oxo-2-[4-(trifluoromethyl)anilino]ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]cyclopropanecarboxamide

• IUPAC Name: N-[5-[2-oxo-2-[4-(trifluoromethyl)anilino]ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]cyclopropanecarboxamide
• InChI: InChI=1S/C15H13F3N4O2S2/c16-15(17,18)9-3-5-10(6-4-9)19-11(23)7-25-14-22-21-13(26-14)20-12(24)8-1-2-8/h3-6,8H,1-2,7H2,(H,19,23)(H,20,21,24)
• InChI Key: JBQPIJXLHPCEPR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC2=NN=C(S2)SCC(=O)NC3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C15H13F3N4O2S2
• Molecular Weight: 402.4 g/mol
• CAS No.: 868975-04-6

Description

N-[5-[2-oxo-2-[4-(trifluoromethyl)anilino]ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]cyclopropanecarboxamide is a useful research compound. Its molecular formula is C15H13F3N4O2S2 and its molecular weight is 402.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Inhibition of Tumor-Associated Isozymes

Research demonstrates the potential of halogenated sulfonamides, including compounds structurally related to N-[5-[2-oxo-2-[4-(trifluoromethyl)anilino]ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]cyclopropanecarboxamide, in inhibiting tumor-associated carbonic anhydrase isozyme IX. These findings suggest applications as antitumor agents (Ilies et al., 2003).

Synthesis of Novel Heterocyclic Compounds

Research on the cyclothiomethylation of substituted anilines, including those structurally similar to the subject compound, led to the synthesis of various novel heterocyclic compounds. These findings have implications for the development of new chemicals with potential applications in various fields (Akhmetova et al., 2009).

Antimicrobial and Antifungal Properties

Studies have shown that derivatives of sulfonyl-substituted nitrogen-containing heterocyclic systems, akin to the subject compound, exhibit antimicrobial and antifungal activity. This includes effectiveness against Gram-positive and Gram-negative bacteria, as well as against Candida albicans (Sych et al., 2019).

Biological Activity of Hybrid Molecules

Investigations into hybrid molecules containing elements similar to the subject compound have shown promising biological activities. This includes antimicrobial properties, antiurease activity, and antilipase activity, suggesting potential for therapeutic applications (Başoğlu et al., 2013).

Carbonic Anhydrase Inhibition

Sulfonamide derivatives, structurally similar to the compound , have been studied for their inhibitory effects on carbonic anhydrase isozymes. These studies found several potent inhibitors, highlighting potential applications in medical and biochemical research (Turkmen et al., 2005).